N-(4-chlorophenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C21H16ClN5O3/c22-14-6-8-15(9-7-14)25-18(28)13-26-17-5-3-11-24-19(17)20(29)27(21(26)30)12-16-4-1-2-10-23-16/h1-11H,12-13H2,(H,25,28)
• InChI Key: APVMOVIYDRQOKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN5O3
• Molecular Weight: 421.8 g/mol
• CAS No.: 941907-78-4

Description

N-(4-chlorophenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C21H16ClN5O3 and its molecular weight is 421.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

Vibrational Spectroscopic Analysis

Another aspect of research focused on the vibrational spectroscopic signatures of the molecule. A study characterized the antiviral active molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide to obtain vibrational signatures via Raman and Fourier transform infrared spectroscopy. This study utilized density functional theory and explored the geometric equilibrium and intra-molecular interactions, indicating its application in understanding molecular stability and interactions (S. J. Jenepha Mary, S. Pradhan, C. James, 2022).

Antimicrobial Activity

Research on pyrimidinone and oxazinone derivatives fused with thiophene rings, using 2-Chloro-6-ethoxy-4-acetylpyridine as a starting material, revealed a series of compounds synthesized as antimicrobial agents. These compounds showed good antibacterial and antifungal activities comparable to streptomycin and fusidic acid, suggesting the molecule's relevance in developing new antimicrobial agents (A. Hossan et al., 2012).

Anticancer Activity

A study on the synthesis and biological activities of 5-deaza analogues of aminopterin and folic acid showcased the anticancer potential of compounds derived from similar chemical structures. This research illustrates the potential therapeutic applications of these compounds in cancer treatment (T. Su et al., 1986).